Cas no 1797708-60-1 (N-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]-3-(pyridin-2-yloxy)benzamide)

• Product Name: N-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]-3-(pyridin-2-yloxy)benzamide
• CAS No: 1797708-60-1
• MF: C₁₆H₁₄N₄O₃
• MW: 310.307363033295
• CID: 5374741
• Update Time: 2025-06-14

N-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]-3-(pyridin-2-yloxy)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]-3-pyridin-2-yloxybenzamide
• N-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]-3-(pyridin-2-yloxy)benzamide

• Inchi： 1S/C16H14N4O3/c1-11-19-20-15(22-11)10-18-16(21)12-5-4-6-13(9-12)23-14-7-2-3-8-17-14/h2-9H,10H2,1H3,(H,18,21)
• InChI Key： NHQCBWQEAGTSFI-UHFFFAOYSA-N
• SMILES： C(NCC1=NN=C(C)O1)(=O)C1=CC=CC(OC2=NC=CC=C2)=C1

Additional information on N-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]-3-(pyridin-2-yloxy)benzamide

Comprehensive Overview of N-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]-3-(pyridin-2-yloxy)benzamide (CAS No. 1797708-60-1)

N-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]-3-(pyridin-2-yloxy)benzamide (CAS No. 1797708-60-1) is a structurally unique compound that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines a 1,3,4-oxadiazole core with a pyridinyloxybenzamide moiety, making it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its ability to interact with biological targets through hydrogen bonding and π-π stacking interactions.

The compound's synthetic route typically involves multi-step organic reactions, including condensation and cyclization steps, to achieve high purity and yield. Its physicochemical properties, such as solubility in organic solvents and thermal stability, have been characterized to facilitate formulation studies. Recent trends in drug discovery highlight the growing demand for heterocyclic compounds like this one, as they often exhibit improved bioavailability and target selectivity compared to traditional small molecules.

In the context of green chemistry and sustainable synthesis, N-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]-3-(pyridin-2-yloxy)benzamide has been explored using eco-friendly catalysts and solvent-free conditions. This aligns with the industry's shift toward environmentally benign processes, a topic frequently searched in academic and industrial databases. Computational studies, including molecular docking and QSAR modeling, have predicted its binding affinities toward various receptors, sparking interest in personalized medicine applications.

From a commercial perspective, the compound's patent landscape reveals active filings in the fields of crop protection and therapeutic agents, addressing common user queries about intellectual property coverage. Analytical methods such as HPLC-MS and NMR spectroscopy are routinely employed for quality control, ensuring batch-to-batch consistency – a critical factor for regulatory compliance in pharmaceutical manufacturing.

Emerging discussions in preclinical research forums often cite this molecule's structure-activity relationship (SAR) data, particularly its optimized logP value for membrane permeability. These characteristics position it as a valuable scaffold for medicinal chemistry optimization programs. Furthermore, its metabolic stability in liver microsome assays has been documented, addressing a key concern in drug development pipelines.

The scientific community continues to investigate derivatives of N-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]-3-(pyridin-2-yloxy)benzamide through combinatorial chemistry approaches, responding to the growing need for diverse chemical libraries in high-throughput screening. Its crystallographic data, when available, provides valuable insights into molecular packing and polymorphism – information highly sought after by formulation scientists.

With increasing interest in multi-target therapeutics, this compound's dual oxadiazole-pyridine architecture offers intriguing possibilities for polypharmacology applications. Literature surveys indicate rising publication rates related to its biological evaluation across various disease models, particularly in areas addressing age-related disorders – a trending topic in health science research.

Quality assurance protocols for 1797708-60-1 emphasize rigorous impurity profiling using advanced chromatographic techniques, reflecting industry standards for good manufacturing practice (GMP). The compound's stability under various storage conditions has been systematically studied to establish proper handling guidelines, information frequently requested by laboratory personnel and procurement specialists.

Recent symposiums on innovative materials have featured discussions about incorporating this chemical entity into functional polymers or sensing platforms, expanding its potential beyond life sciences. Such interdisciplinary applications demonstrate the versatility of N-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]-3-(pyridin-2-yloxy)benzamide and its relevance to current material science advancements.